Cas no 943910-35-8 (5-(4-bromophenyl)oxazolidin-2-one)

• Product Name: 5-(4-bromophenyl)oxazolidin-2-one
• CAS No: 943910-35-8
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD16321850
• CID: 2144398
• PubChem ID: 59515478
• Update Time: 2025-05-21

5-(4-bromophenyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-oxazolidin-2-one
• 5-(4-bromophenyl)-1,3-oxazolidin-2-one
• 5-(4-bromophenyl)oxazolidin-2-one
• 2-Oxazolidinone, 5-(4-bromophenyl)-
• 5-(4-Bromophenyl)-2-oxazolidinone (ACI)
• DB-340534
• MFCD16321850
• NS-03417
• CS-0037601
• EN300-2006374
• AKOS016402039
• A1-10516
• W10423
• SY125007
• F2147-3333
• SCHEMBL2896669
• 943910-35-8

• MDL： MFCD16321850
• Inchi： 1S/C9H8BrNO2/c10-7-3-1-6(2-4-7)8-5-11-9(12)13-8/h1-4,8H,5H2,(H,11,12)
• InChI Key： FWGFASQLOPSRHI-UHFFFAOYSA-N
• SMILES： O=C1NCC(C2C=CC(Br)=CC=2)O1

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.9

Additional information on 5-(4-bromophenyl)oxazolidin-2-one

5-(4-Bromophenyl)oxazolidin-2-one (CAS No. 943910-35-8): A Versatile Building Block in Organic Synthesis

The 5-(4-bromophenyl)oxazolidin-2-one (CAS No. 943910-35-8) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This brominated oxazolidinone derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, making it an essential component in drug discovery programs worldwide.

With the increasing demand for novel pharmaceutical intermediates, compounds like 5-(4-bromophenyl)-2-oxazolidinone have become hot topics in medicinal chemistry research. Recent trends in AI-assisted drug discovery and computational chemistry have highlighted the importance of such building blocks, as they frequently appear in virtual screening libraries and molecular docking studies.

The molecular structure of 5-(4-bromophenyl)oxazolidin-2-one features both an oxazolidinone ring and a para-bromophenyl group, which contribute to its unique chemical properties. The oxazolidinone moiety is particularly noteworthy as it's a privileged scaffold in medicinal chemistry, found in several FDA-approved antibiotics and other therapeutic agents. This structural feature makes 943910-35-8 an attractive starting material for the development of new bioactive compounds.

In synthetic chemistry applications, 5-(4-bromophenyl)oxazolidin-2-one serves multiple purposes. Its bromine substituent allows for various cross-coupling reactions, including Suzuki, Stille, and Sonogashira couplings, making it invaluable for constructing complex molecular architectures. Researchers frequently search for "oxazolidinone cross-coupling reactions" and "bromophenyl building blocks," reflecting the compound's importance in these transformations.

The pharmaceutical industry has shown growing interest in 5-(4-bromophenyl)-2-oxazolidinone derivatives due to their potential biological activities. While the compound itself isn't biologically active, its derivatives have shown promise in various therapeutic areas. This aligns with current trends in "fragment-based drug discovery" and "small molecule therapeutics," which dominate recent scientific literature and patent filings.

From a synthetic perspective, the preparation of 5-(4-bromophenyl)oxazolidin-2-one typically involves the cyclization of appropriate bromophenyl precursors. Modern synthetic approaches focus on "green chemistry oxazolidinone synthesis" and "catalytic methods for heterocycle formation," reflecting the industry's shift toward more sustainable practices. The compound's high purity and excellent stability make it particularly suitable for automated synthesis platforms and combinatorial chemistry applications.

Analytical characterization of CAS 943910-35-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent advancements in "analytical method development" and "quality control of pharmaceutical intermediates" have further emphasized the importance of rigorous characterization for compounds like 5-(4-bromophenyl)oxazolidin-2-one.

The market for specialty chemical intermediates like 5-(4-bromophenyl)-2-oxazolidinone has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. Industry reports on "pharmaceutical building blocks market trends" consistently highlight the demand for such structurally diverse intermediates. The compound's versatility and the growing interest in "targeted drug delivery systems" position it as a valuable asset in modern drug development pipelines.

Safety considerations for handling 5-(4-bromophenyl)oxazolidin-2-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended. This aligns with current industry focus on "laboratory safety best practices" and "chemical handling guidelines," which are among the top-searched topics by researchers and technicians.

Future research directions involving 943910-35-8 may explore its potential in emerging areas like "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitor design," both of which represent cutting-edge approaches in drug discovery. The compound's structural features make it particularly suitable for these innovative therapeutic strategies, which are currently dominating scientific discussions and conference presentations.

In conclusion, 5-(4-bromophenyl)oxazolidin-2-one (CAS No. 943910-35-8) stands as a prime example of how simple heterocyclic building blocks can play pivotal roles in advancing pharmaceutical science. Its combination of synthetic versatility and structural relevance to bioactive molecules ensures its continued importance in both academic research and industrial applications. As the field moves toward more sophisticated drug design paradigms, compounds like this brominated oxazolidinone will undoubtedly remain at the forefront of medicinal chemistry innovation.